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Get Quote

Here is a summary of the core characteristics and documented biological activities of Semilicoisoflavone B.

Property Description

CAS Number 129280-33-7 [1] [2] [3]

Molecular
Formula

C₂₀H₁₆O₆ [2] [3] [4]

Molecular
Weight

352.34 g/mol [2] [3] [4]

Chemical
Structure

A prenylated flavonoid, specifically a "member of the class of 7-hydroxyisoflavones"
[3].

Appearance Yellow powder [2] [3] [5]

Solubility Soluble in DMSO, chloroform, dichloromethane, ethyl acetate, and acetone [2] [5].

Slightly soluble in water [3] [4].

Source The roots of Glycyrrhiza uralensis Fisch (licorice) [2] [5].
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| Documented Biological Activities | • Aldose Reductase Inhibition: Inhibits rat lens aldose reductase

(IC₅₀ = 1.8 µM) and human recombinant aldose reductase (IC₅₀ = 10.6 µM). Reduces sorbitol accumulation

in rat lenses under high glucose conditions [2] [5]. • Anti-Amyloid Effect: Reduces Aβ secretion by

upregulating PPARγ and inhibiting STAT3 phosphorylation, leading to downregulation of BACE1 [5]. •

Other Reported Activities: Suppresses proinflammatory cytokine production and inhibits proliferation of

Caco-2 cells [3]. |

Experimental Protocols and Research Applications

Aldose Reductase Inhibition Assay

This protocol is used to investigate the compound's potential in managing diabetic complications.

Objective: To evaluate the inhibitory activity of Semilicoisoflavone B against aldose reductase and
its effect on sorbitol accumulation [2] [5].

Materials: Rat lens aldose reductase (rAR) or human recombinant aldose reductase (rhAR); enzyme
assay buffer (typically sodium phosphate); NADPH as a cofactor; DL-glyceraldehyde as a substrate;

rat lenses for ex vivo culture; high-glucose medium [5].
Method:

Enzyme Inhibition: Pre-incubate the enzyme with Semilicoisoflavone B (e.g., at 1.8 µM for
rAR) or vehicle control. Start the reaction by adding NADPH and substrate (DL-

glyceraldehyde). Monitor the decrease in NADPH absorbance at 340 nm to determine enzyme
activity [5].

Kinetic Analysis: Determine the inhibition mechanism (e.g., non-competitive) using
Lineweaver-Burk plots [5].

Sorbitol Accumulation in Rat Lenses: Incubate excised rat lenses in a high-glucose medium
(e.g., 30 mM) with or without Semilicoisoflavone B. After incubation, measure the sorbitol

content in the lenses using a standard method like high-performance liquid chromatography
(HPLC) [5].

Key Results: Semilicoisoflavone B significantly inhibited both rAR and rhAR and reduced sorbitol
formation in the rat lens model, indicating its potential to prevent osmotic stress under hyperglycemia

[2] [5].

PPARγ Activation and BACE1 Downregulation Assay
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This protocol is used to study the compound's neuroprotective potential in the context of Alzheimer's disease.

Objective: To assess the mechanism by which Semilicoisoflavone B reduces Amyloid-beta (Aβ)
secretion [5].

Materials: Cell lines (e.g., HEK293, SH-SY5Y); Glycyrrhiza uralensis extract (GUE) or
Semilicoisoflavone B (SB); PPARγ antagonist (e.g., GW9662); PPARγ-specific siRNA; antibodies

for PPARγ, p-STAT3, STAT3, and BACE1; ELISA kit for Aβ measurement [5].
Method:

Cell Treatment: Treat cells with GUE or Semilicoisoflavone B. For mechanistic studies, pre-
treat cells with the PPARγ antagonist GW9662 or transfert with PPARγ-siRNA [5].

Western Blot Analysis: Harvest cell lysates and perform Western blotting to analyze the
protein levels of PPARγ, phosphorylated STAT3, total STAT3, and BACE1 [5].

qRT-PCR: Isolate total RNA and perform quantitative RT-PCR to measure BACE1 mRNA levels
[5].

Aβ Measurement: Collect cell culture media and measure secreted Aβ levels using a
commercial ELISA kit [5].

Key Results: Semilicoisoflavone B increased PPARγ protein expression and inhibited STAT3
phosphorylation, leading to decreased BACE1 expression at both the protein and mRNA levels, and

consequently reduced Aβ secretion. These effects were attenuated by PPARγ knockdown or
antagonism [5].

Supplier and Pricing Information

The following table lists suppliers identified in the search results for sourcing Semilicoisoflavone B for

research purposes.

Supplier Catalog Number Size Price Purity / Note

BioCrick [2] BCN2931 5 mg $414.00 -

ChemFaces [3] [5] CFN90818 10 mg $368.00 ≥98%

AvaChem [3] 4448 1 mg $119.00 -

Arctom [3] CFN90818 5 mg $318.00 ≥98%
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Proposed Workflow for Ras-Raf-MEK Pathway
Investigation

Given the absence of direct evidence for Ras-Raf-MEK pathway suppression, here is a proposed

experimental workflow to investigate this potential activity:

Proposed Investigation of Semilicoisoflavone B
on Ras-Raf-MEK Signaling

In Vitro Kinase Assay
(RAF, MEK)

Cell-Based Assay
(Measure p-MEK, p-ERK)

Proliferation Assay
(Cancer Cell Lines)

Gene Expression Analysis
(RNA-Seq, qPCR)

In Vivo Validation
(Xenograft Models)

Mechanism Confirmed
or Ruled Out
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Click to download full resolution via product page

Key Takeaways for Researchers

Documented Mechanisms vs. User Query: While the user is interested in Ras-Raf-MEK signaling
suppression, the currently available search results do not provide direct evidence for this specific
mechanism. The established primary mechanisms of action for Semilicoisoflavone B are aldose
reductase inhibition and modulation of the PPARγ/STAT3 pathway to reduce BACE1 and Aβ.
A Foundation for Further Research: The compound's documented effects on other signaling

pathways (STAT3) and cellular processes (anti-proliferation) suggest it is biologically active in key
regulatory networks. This provides a rational basis for hypothesizing that it might also impact the Ras-

Raf-MEK axis, but this requires direct experimental validation.
Research Recommendations: To investigate the proposed Ras-Raf-MEK activity, researchers

should employ direct kinase activity assays, phospho-specific Western blotting for MEK and ERK in
relevant cell lines (e.g., melanoma, pancreatic cancer), and functional cell proliferation assays.

I hope these detailed application notes and protocols are helpful for your research. Should you require further

information on the specific assays for aldose reductase or PPARγ/STAT3, please do not hesitate to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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suppression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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